Cas no 1483785-71-2 (2-Ethyl-2-(4-ethylphenyl)oxirane)

• Product Name: 2-Ethyl-2-(4-ethylphenyl)oxirane
• CAS No: 1483785-71-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5822958
• PubChem ID: 62774736
• Update Time: 2025-06-15

2-Ethyl-2-(4-ethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-6506586
• 2-ethyl-2-(4-ethylphenyl)oxirane
• 1483785-71-2
• AKOS012068685
• 2-Ethyl-2-(4-ethylphenyl)oxirane

• Inchi： 1S/C12H16O/c1-3-10-5-7-11(8-6-10)12(4-2)9-13-12/h5-8H,3-4,9H2,1-2H3
• InChI Key： ISNDSEDGZSAACM-UHFFFAOYSA-N
• SMILES： O1CC1(C1C=CC(CC)=CC=1)CC

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-Ethyl-2-(4-ethylphenyl)oxirane

Professional Introduction to 2-Ethyl-2-(4-ethylphenyl)oxirane (CAS No. 1483785-71-2)

2-Ethyl-2-(4-ethylphenyl)oxirane, a compound with the chemical formula C₁₁H₁₄O, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of epoxides, which are known for their versatile reactivity and utility in synthetic chemistry. The CAS number 1483785-71-2 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of 2-Ethyl-2-(4-ethylphenyl)oxirane features a central epoxy ring substituted with an ethyl group at the 2-position and a 4-ethylphenyl group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The presence of two ethyl groups enhances its lipophilicity, which can be particularly advantageous in pharmaceutical formulations where bioavailability is a critical factor.

In recent years, there has been growing interest in the applications of epoxy compounds like 2-Ethyl-2-(4-ethylphenyl)oxirane in drug development. Epoxides are widely recognized for their ability to undergo ring-opening reactions with various nucleophiles, facilitating the construction of carbon-carbon bonds and functional groups essential for medicinal chemistry. The compound's reactivity makes it a promising candidate for the synthesis of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 2-Ethyl-2-(4-ethylphenyl)oxirane is its potential in the development of anticancer agents. Epoxide derivatives have been explored as inhibitors of topoisomerases and other enzymes involved in DNA replication and repair. Studies have shown that certain epoxy compounds can induce apoptosis in cancer cells by disrupting critical cellular processes. The specific structural features of 2-Ethyl-2-(4-ethylphenyl)oxirane make it an attractive scaffold for designing molecules with enhanced selectivity and reduced toxicity.

Moreover, this compound has shown promise in the field of polymer chemistry. Epoxides are commonly used as crosslinking agents to produce high-performance resins and adhesives. The reactivity of 2-Ethyl-2-(4-ethylphenyl)oxirane allows for the creation of polymers with tailored mechanical properties, making it suitable for applications in aerospace, automotive, and electronics industries. The ability to modify the polymer backbone with functional groups derived from this epoxy further expands its utility in material science.

The synthesis of 2-Ethyl-2-(4-ethylphenyl)oxirane typically involves the reaction of ethylene oxide with 4-ethylbenzhydryl chloride in the presence of a base catalyst. This reaction proceeds via nucleophilic addition followed by acid-mediated rearrangement to form the desired epoxy product. Recent advancements in catalytic systems have improved the efficiency and yield of this process, making it more sustainable and cost-effective for industrial-scale production.

In conclusion, 2-Ethyl-2-(4-ethylphenyl)oxirane (CAS No. 1483785-71-2) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, including anticancer agents and high-performance polymers. As research continues to uncover new applications for epoxy compounds, 2-Ethyl-2-(4-ethylphenyl)oxirane is poised to play a crucial role in advancing these fields.